1-Benzyl-7-bromo-1,2,3,4-tetrahydro-quinoline

• Molecular Formula: C16H16BrN
• Molecular Weight: 302.21 g/mol
• IUPAC Name: 1-benzyl-7-bromo-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C16H16BrN/c17-15-9-8-14-7-4-10-18(16(14)11-15)12-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10,12H2
• InChI Key: HYFJSTKBJCJCFS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)Br)N(C1)CC3=CC=CC=C3

Description

1-Benzyl-7-bromo-1,2,3,4-tetrahydro-quinoline is a useful research compound. Its molecular formula is C16H16BrN and its molecular weight is 302.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzyl-7-bromo-1,2,3,4-tetrahydro-quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzyl-7-bromo-1,2,3,4-tetrahydro-quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 7-bromo-1,2,3,4-tetrahydroquinoline (7.0 g, 33.0 mmol) in DMF (50 mL) was added potassium carbonate (13.6 g, 99.0 mmol), and benzyl bromide (4.33 mL, 36.3 mmol), and the mixture was heated to 60° C. for 12 h, then cooled to room temperature and quenched by the addition of ice-cold water (150 mL). The resulting mixture was extracted with ethyl acetate (3×50 mL), and the organic layers were combined and washed with water (50 mL) and brine (50 mL), then dried over sodium sulfate, concentrated and purified by silica gel column chromatography to furnish 1-benzyl-7-bromo-1,2,3,4-tetrahydro-quinoline (7.1 g).